5-Fluoro-2,3-dihydro-benzofuran-3-ylamine hydrochloride
Overview
Description
5-Fluoro-2,3-dihydro-benzofuran-3-ylamine hydrochloride is a chemical compound with the CAS Number: 1187927-83-8 . It has a molecular weight of 189.62 and its IUPAC name is 5-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride . It appears as a white solid .
Synthesis Analysis
The synthesis of this compound involves a multi-step reaction . The first step involves the use of diphenyl phosphoryl azide and 1,8-diazabicyclo[5.4.0]undec-7-ene in toluene at 0 - 20 °C . The second step involves the use of water and tetrahydrofuran for 2 hours at 50 °C .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8FNO.ClH/c9-5-1-2-8-6(3-5)7(10)4-11-8;/h1-3,7H,4,10H2;1H . The linear formula is C8H9ClFNO .Physical And Chemical Properties Analysis
This compound is a white solid . The molecular formula is C8H8FNO·HCl and the molecular weight is 189.61 .Scientific Research Applications
Antimicrobial Activities
Microwave-Assisted Synthesis for Antimicrobial Applications : A series of fluorine-containing heterocyclic systems, including compounds related to 5-Fluoro-2,3-dihydro-benzofuran-3-ylamine hydrochloride, were synthesized using microwave-assisted Claisen-Schmidt condensation. These compounds demonstrated significant antibacterial and antifungal activities, highlighting their potential in antimicrobial research (Chundawat, Sharma, & Bhagat, 2014).
Synthesis and Evaluation for Antimicrobial Properties : Novel fluorine-containing heterocycles, including benzofuran derivatives, were synthesized and evaluated for in vitro antibacterial and antifungal activities. This study presents the potential of these compounds in developing new antimicrobial agents (Chundawat, Sharma, & Bhagat, 2013).
Antitumor Activity
- Amino Acid Ester Derivatives in Antitumor Research : Amino acid ester derivatives containing 5-fluorouracil were synthesized, showing significant inhibitory effects against liver cancer, indicating their potential in antitumor research (Xiong et al., 2009).
Synthesis and Characterization
Synthesis and Characterization for Drug Development : The synthesis and characterization of compounds related to 5-Fluoro-2,3-dihydro-benzofuran-3-ylamine hydrochloride have been explored, contributing to the development of potential drug candidates with reduced toxicity (Xiong Jing, 2010).
New Route to Synthesis for Medicinal Chemistry : Research on new synthesis routes for benzofuran derivatives, including unexpected 1,5-bis(1-benzofuran-2-yl) pentane-1,5-dione derivatives, has been conducted. This study enhances understanding of the structural and synthetic aspects of such compounds in medicinal chemistry (Coskun, 2017).
Drug Resistance Research
- Role in Multidrug Resistance : The multidrug resistance protein 5 (ABCC5) was studied for its role in conferring resistance to drugs like 5-fluorouracil. This research contributes to understanding how certain compounds, possibly including 5-Fluoro-2,3-dihydro-benzofuran-3-ylamine hydrochloride, might influence drug resistance in cancer treatment (Pratt et al., 2005).
Safety and Hazards
The safety data sheet advises to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation . In case of accidental release, it is advised to prevent further spillage or leakage if it is safe to do so .
properties
IUPAC Name |
5-fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO.ClH/c9-5-1-2-8-6(3-5)7(10)4-11-8;/h1-3,7H,4,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHYXHRIELICKPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C(O1)C=CC(=C2)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2,3-dihydro-benzofuran-3-ylamine hydrochloride | |
CAS RN |
1187927-83-8 |
Source
|
| Record name | 3-Benzofuranamine, 5-fluoro-2,3-dihydro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187927-83-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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